![molecular formula C31H31NO8S B10835232 3-[4-[Carboxymethyl-(2,4,6-trimethylphenyl)sulfonylamino]naphthalen-1-yl]oxy-3-(4-methoxyphenyl)propanoic acid](/img/structure/B10835232.png)
3-[4-[Carboxymethyl-(2,4,6-trimethylphenyl)sulfonylamino]naphthalen-1-yl]oxy-3-(4-methoxyphenyl)propanoic acid
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Overview
Description
PMID28454500-Compound-57: is a small molecular drug developed by China Pharmaceutical University. It is known for its potential therapeutic applications, particularly in the modulation of the Keap1-Nrf2 pathway, which plays a crucial role in cellular response to oxidative stress .
Preparation Methods
The synthetic routes and reaction conditions for PMID28454500-Compound-57 involve multiple steps. One method includes using malic acid as a raw material, reacting it with alcohol or sulfate ester, followed by a reaction with haloethane to obtain an intermediate compound. This intermediate is then reacted with a halogenating reagent to produce the final compound . Industrial production methods are not explicitly detailed in the available literature.
Chemical Reactions Analysis
PMID28454500-Compound-57: undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include halogenating agents, alcohols, and sulfate esters. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
PMID28454500-Compound-57: has a wide range of scientific research applications:
Chemistry: It is used as a modulator in chemical reactions involving the Keap1-Nrf2 pathway.
Biology: The compound is studied for its role in cellular response to oxidative stress and regulation of redox conditions.
Mechanism of Action
PMID28454500-Compound-57: exerts its effects by modulating the Keap1-Nrf2 pathway. It acts as an activator of Nrf2, a transcription factor that binds to antioxidant response elements in the promoter regions of target genes. This activation leads to the up-regulation of genes involved in the cellular response to oxidative stress and the regulation of redox conditions .
Comparison with Similar Compounds
PMID28454500-Compound-57: can be compared with other similar compounds, such as:
- PMID28454500-Compound-10
- PMID28454500-Compound-11
- PMID28454500-Compound-12
These compounds also modulate the Keap1-Nrf2 pathway but may differ in their specific molecular targets, efficacy, and therapeutic applications .
PMID28454500-Compound-57: stands out due to its unique structure and potent activation of the Nrf2 pathway, making it a promising candidate for further research and development .
Properties
Molecular Formula |
C31H31NO8S |
---|---|
Molecular Weight |
577.6 g/mol |
IUPAC Name |
3-[4-[carboxymethyl-(2,4,6-trimethylphenyl)sulfonylamino]naphthalen-1-yl]oxy-3-(4-methoxyphenyl)propanoic acid |
InChI |
InChI=1S/C31H31NO8S/c1-19-15-20(2)31(21(3)16-19)41(37,38)32(18-30(35)36)26-13-14-27(25-8-6-5-7-24(25)26)40-28(17-29(33)34)22-9-11-23(39-4)12-10-22/h5-16,28H,17-18H2,1-4H3,(H,33,34)(H,35,36) |
InChI Key |
PSPVUIANHULZSQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)S(=O)(=O)N(CC(=O)O)C2=CC=C(C3=CC=CC=C32)OC(CC(=O)O)C4=CC=C(C=C4)OC)C |
Origin of Product |
United States |
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